Cas no 766477-05-8 (1-Butanamine, 4,4,4-trifluoro-2-methyl-, (R)-)

• Product Name: 1-Butanamine, 4,4,4-trifluoro-2-methyl-, (R)-
• CAS No: 766477-05-8
• MF: C₅H₁₀F₃N
• MW: 141.134811878204
• CID: 537447
• PubChem ID: 10290842
• Update Time: 2025-08-05

1-Butanamine, 4,4,4-trifluoro-2-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 4,4,4-trifluoro-2-methyl-, (R)-
• (2R)-4,4,4-trifluoro-2-methylbutan-1-amine
• EN300-6496821
• (R)-4,4,4-trifluoro-2-methylbutan-1-amine
• 766477-05-8
• AMY37670
• SCHEMBL5960710
• DTXSID40437816

• Inchi： 1S/C5H10F3N/c1-4(3-9)2-5(6,7)8/h4H,2-3,9H2,1H3/t4-/m1/s1
• InChI Key： PIOIYGGPVZPPRE-SCSAIBSYSA-N
• SMILES： FC(C[C@@H](C)CN)(F)F

Computed Properties

• Exact Mass: 141.0766
• Monoisotopic Mass: 141.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 1-Butanamine, 4,4,4-trifluoro-2-methyl-, (R)-

Recent Advances in the Study of 1-Butanamine, 4,4,4-trifluoro-2-methyl-, (R)- (CAS: 766477-05-8)

The compound 1-Butanamine, 4,4,4-trifluoro-2-methyl-, (R)- (CAS: 766477-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its trifluoromethyl and methyl substituents, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound as a key building block in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The researchers highlighted its stereospecificity, which was critical for achieving high binding affinity to the target receptors. The study demonstrated that the (R)-enantiomer exhibited a 10-fold higher potency compared to its (S)-counterpart, underscoring the importance of chirality in drug design.

In addition to its pharmacological applications, 1-Butanamine, 4,4,4-trifluoro-2-methyl-, (R)- has been utilized in the development of fluorinated analogs of natural products. A recent ACS Chemical Biology publication detailed its incorporation into a fluorinated derivative of a known kinase inhibitor, resulting in improved metabolic stability and bioavailability. The study also reported that the trifluoromethyl group enhanced the compound's lipophilicity, facilitating better membrane permeability.

Another area of interest is the compound's potential in asymmetric catalysis. A 2024 Nature Catalysis article described its use as a chiral auxiliary in the enantioselective synthesis of β-amino acids. The researchers achieved remarkable enantiomeric excess (ee) values of up to 99%, showcasing the compound's utility in stereocontrolled synthetic routes. This advancement opens new avenues for the production of enantiomerically pure pharmaceuticals.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-Butanamine, 4,4,4-trifluoro-2-methyl-, (R)-. Recent efforts have focused on optimizing catalytic systems to improve yield and reduce production costs. A preprint on ChemRxiv proposed a novel biocatalytic approach using engineered aminotransferases, which could potentially offer a more sustainable and efficient alternative to traditional chemical methods.

In conclusion, 1-Butanamine, 4,4,4-trifluoro-2-methyl-, (R)- (CAS: 766477-05-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable tool in drug discovery and asymmetric synthesis. Future research is expected to further explore its potential and address the remaining challenges in its practical utilization.